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Introduction to Antibody-Drug Conjugates (ADCSs)
and the Critical Role of Potency Testing

Antibody-Drug Conjugates (ADCSs) represent a powerful class of targeted cancer therapies,
combining the specificity of monoclonal antibodies with the potent cell-killing activity of cytotoxic
drugs.[1][2] This innovative approach allows for the precise delivery of chemotherapy agents
directly to tumor cells, thereby enhancing efficacy while minimizing systemic toxicity.[1] The
mechanism of action for an ADC involves several key steps: the ADC circulates in the
bloodstream and binds to a specific antigen on the surface of a cancer cell.[1][3] This binding
triggers the internalization of the ADC-antigen complex, typically through receptor-mediated
endocytosis.[1][4] Once inside the cell, the complex is trafficked to lysosomes, where the linker
connecting the antibody and the cytotoxic payload is cleaved, releasing the active drug.[1][5]
The released payload can then exert its cytotoxic effects, often by damaging DNA or interfering
with microtubule polymerization, ultimately leading to apoptosis or cell death.[4][5]

Potency assays are a regulatory requirement and a critical component of ADC development
and manufacturing.[6][7] They are designed to measure the biological activity of the ADC,
ensuring that each batch of the product is consistently effective.[6][7] For ADCs, potency is a
reflection of the entire process, from antigen binding and internalization to drug release and
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cytotoxicity.[6] Therefore, cell-based viability assays are indispensable tools for quantifying the
cytotoxic potential of ADCs and are integral to their development and quality control.[8][9]

Principles of Cell Viability Assays for ADC Potency
Testing

Cell viability assays are used to determine the number of living cells in a population after
exposure to a therapeutic agent like an ADC. Two of the most commonly employed assays in
this context are the MTT and the CellTiter-Glo assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells as an
indicator of their viability.[10][11] The core principle of this assay lies in the ability of
mitochondrial dehydrogenases in living, metabolically active cells to reduce the yellow
tetrazolium salt, MTT, into a purple formazan product.[10][11][12] This conversion only occurs
in viable cells with intact mitochondrial function.[12] The resulting insoluble formazan crystals
are then solubilized, and the absorbance of the solution is measured using a
spectrophotometer, typically at a wavelength of 570-590 nm.[12] The intensity of the purple
color is directly proportional to the number of viable cells.[10][12]

CellTiter-Glo® Luminescent Cell Viability Assay

The CellTiter-Glo® assay is a luminescent method that quantifies the amount of adenosine
triphosphate (ATP) present in a cell population, which is a key indicator of metabolically active,
viable cells.[13][14][15] The assay utilizes a thermostable luciferase enzyme that, in the
presence of ATP and luciferin, catalyzes a reaction that produces light (luminescence).[13][14]
The amount of luminescence generated is directly proportional to the amount of ATP, and
therefore, to the number of viable cells in the culture.[13][16] The "add-mix-measure" format of
this assay makes it particularly amenable to high-throughput screening.[14][16]

Comparative Analysis of MTT and CellTiter-Glo for
ADC Potency Testing
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Choosing the appropriate cell viability assay is crucial for obtaining accurate and reproducible

ADC potency data. Both MTT and CellTiter-Glo have distinct advantages and disadvantages.

CellTiter-Glo®
Feature MTT Assay .
Luminescent Assay
Measures metabolic activity via  Quantifies ATP as an indicator
o reduction of tetrazolium salt by  of metabolically active cells
Principle

mitochondrial
dehydrogenases.[12][17]

using a luciferase reaction.[13]
[14][16]

Assay Endpoint

Colorimetric (Absorbance).[8]

Luminescent (Light Emission).

[8]

High; can detect as few as 15

Sensitivity Moderate.[8]
cells.[15][18]
) ) Good, but can be dependent Excellent over a wide range of
Linearity .
on cell density.[8] cell numbers.[8]
_ Longer (2-5 hours), includes )
Assay Time o Shorter (10-30 minutes).[8]
formazan solubilization step.[8]
Moderate; additional ) )
o High; homogeneous "add-mix-
solubilization step can be o
Throughput ) measure” format is ideal for
cumbersome for high- )
] automated screening.[16][19]
throughput screening.
Potential for interference from
colored compounds and )
) Less susceptible to
reducing agents.[12] The )
Interference ] interference from colored
formazan crystals require a
o i compounds.
solubilization step which can
introduce variability.[12]
) Higher cost per assay
Generally less expensive per ) )
Cost compared to colorimetric

assay.[11]

methods.[8]
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Summary: For ADC potency testing, the CellTiter-Glo® assay often offers advantages in terms
of sensitivity, speed, and suitability for high-throughput applications.[20] Its luminescent readout
is generally less prone to interference than the colorimetric MTT assay. However, the MTT
assay remains a widely used and cost-effective method, particularly for smaller-scale
experiments.[11] The choice between the two will depend on the specific requirements of the
study, including throughput needs, sensitivity requirements, and budget constraints.

Experimental Protocols
MTT Assay Protocol for ADC Potency

This protocol is a guideline and should be optimized for specific cell lines and ADCs.
Materials:

o Target cancer cell line

o Complete cell culture medium

e Antibody-Drug Conjugate (ADC)

e MTT solution (5 mg/mL in sterile PBS)[12]

e Solubilization solution (e.g., 10% SDS in 0.01 M HCI or DMSO)[8]

o 96-well clear, flat-bottom microplates

e Microplate reader capable of measuring absorbance at 570 nm

Procedure:

o Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-
10,000 cells/well) in 100 pL of complete culture medium.[8] Incubate for 24 hours at 37°C in
a humidified 5% COz2 incubator to allow for cell attachment.[8]

o ADC Treatment: Prepare serial dilutions of the ADC in complete culture medium. Remove
the existing medium from the cells and add 100 pL of the diluted ADC to the appropriate
wells. Include untreated control wells containing medium only.[8]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.mdpi.com/2673-4931/18/1/9
https://www.slideshare.net/slideshow/mtt-assay-251022649/251022649
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.benchchem.com/pdf/Validating_ADC_Potency_A_Comparative_Guide_to_In_Vitro_Cell_Viability_Assays.pdf
https://www.benchchem.com/pdf/Validating_ADC_Potency_A_Comparative_Guide_to_In_Vitro_Cell_Viability_Assays.pdf
https://www.benchchem.com/pdf/Validating_ADC_Potency_A_Comparative_Guide_to_In_Vitro_Cell_Viability_Assays.pdf
https://www.benchchem.com/pdf/Validating_ADC_Potency_A_Comparative_Guide_to_In_Vitro_Cell_Viability_Assays.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Incubation: Incubate the plate for a duration relevant to the ADC's mechanism of action (e.qg.,
72-120 hours).

MTT Addition: Add 20 pL of MTT solution to each well and incubate for 2-4 hours at 37°C,
protecting the plate from light.[8]

Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 pL of
solubilization solution to each well to dissolve the purple formazan crystals.[8] Incubate the
plate at room temperature in the dark for at least 2 hours, or until the crystals are fully
dissolved.[8]

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[8]

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and
determine the IC50 value (the concentration of ADC that inhibits cell growth by 50%).

CellTiter-Glo® Luminescent Cell Viability Assay Protocol
for ADC Potency

This protocol is based on the manufacturer's instructions and should be optimized for specific

experimental conditions.

Materials:

Target cancer cell line

Complete cell culture medium

Antibody-Drug Conjugate (ADC)

CellTiter-Glo® Reagent

Opagque-walled 96-well plates (to prevent signal crosstalk)

Luminometer

Procedure:
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o Cell Seeding: Seed cells into an opaque-walled 96-well plate at an optimal density in 100 pL
of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO:
incubator.

o ADC Treatment: Treat the cells with serial dilutions of the ADC. Include untreated control
wells.

 Incubation: Incubate the plate for the desired duration (e.g., 72-120 hours).

o Plate Equilibration: Equilibrate the plate to room temperature for approximately 30 minutes.
[13][16]

» Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of culture
medium in each well (e.g., add 100 pL of reagent to 100 puL of medium).[13][16]

e Cell Lysis: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[13][16]

» Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the
luminescent signal.[13][16]

e Luminescence Measurement: Measure the luminescence using a luminometer.

o Data Analysis: Calculate the percentage of cell viability relative to the untreated control and
determine the IC50 value.

Visualizations
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Figure 1: General mechanism of action of an Antibody-Drug Conjugate (ADC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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